Cas no 89533-69-7 (3-Methylcyclobutene-1-carboxylic acid)

• Product Name: 3-Methylcyclobutene-1-carboxylic acid
• CAS No: 89533-69-7
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 2106243
• PubChem ID: 14693477
• Update Time: 2024-03-01

3-Methylcyclobutene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-Cyclobutene-1-carboxylic acid
• 3-Methylcyclobutene-1-carboxylic acid
• 3-Methyl-cyclobut-1-enecarboxylic acid

• Inchi： 1S/C6H8O2/c1-4-2-5(3-4)6(7)8/h2,4H,3H2,1H3,(H,7,8)
• InChI Key： KEPOHQOWBYUEQH-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)C1)=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids